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Compound of Interest

Compound Name: 3-Methyl-3-oxetanemethanol

Cat. No.: B150462

Ensuring the safe and environmentally responsible disposal of 3-Methyl-3-oxetanemethanol
is critical for laboratory safety and regulatory compliance. This guide provides essential
information for researchers, scientists, and drug development professionals on the proper
handling and disposal procedures for this chemical.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to handle 3-Methyl-3-
oxetanemethanol with appropriate safety measures. This chemical is considered hazardous,
and proper personal protective equipment (PPE) is required.

Key Hazards:

o Harmful if swallowed, in contact with skin, or if inhaled.[1]

o Causes skin and serious eye irritation.[1]

o May cause an allergic skin reaction.[1]

Required Personal Protective Equipment:

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[1]

» Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1]
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» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1]

Spill Management

In the event of a spill, immediate action is necessary to contain the substance and prevent
environmental contamination.

Ensure Adequate Ventilation: Work in a well-ventilated area to avoid inhalation of vapors.[1]

[2]

e Absorb Spill: Soak up the spill with an inert absorbent material such as sand, earth, or
vermiculite.[1]

» Collect Waste: Place the absorbed material into a suitable, closed container for disposal.[1]

¢ Prevent Environmental Release: Do not allow the product to enter drains or waterways.[1][2]
Discharge into the environment must be avoided.[2]

Disposal Procedures

The primary method for the disposal of 3-Methyl-3-oxetanemethanol is through an approved
waste disposal plant.[1][3] It is crucial to adhere to all local, regional, and national hazardous
waste regulations.[1]

Step-by-Step Disposal Plan:

» Containerize Waste: Collect all waste containing 3-Methyl-3-oxetanemethanol, including
contaminated absorbent materials, in a suitable, closed, and clearly labeled container.[1]

e Labeling: The container must be labeled as "Hazardous Waste" and include the chemical
name "3-Methyl-3-oxetanemethanol" and CAS number "3143-02-0".

o Contact Waste Disposal Service: Arrange for collection by a licensed hazardous waste
disposal company. Consult your institution's Environmental Health and Safety (EHS)
department for specific procedures.
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o Regulatory Compliance: Ensure that the disposal method complies with all applicable laws
and regulations.[3] Chemical waste generators must consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification.[1]

Quantitative Data for Handling and Storage

The following table summarizes key quantitative data for 3-Methyl-3-oxetanemethanol, which
is essential for safe handling and storage prior to disposal.

Property Value Source
CAS Number 3143-02-0 [1]14115]
Molecular Formula C5H1002 [4]
Molecular Weight 102.13 g/mol [4]
Appearance Clear colorless liquid [4]
Density 1.024 g/mL [4]
Boiling Point 79 - 80 °C /40 mmHg [4]
Flash Point 97 °C (206.6 °F) - closed cup [5]
Storage Temperature 0 - 8 °C (Refrigerated) [1114]
Water Hazard Class (WGK) WGK 3 [5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and steps for the proper disposal
of 3-Methyl-3-oxetanemethanol.
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Caption: Disposal workflow for 3-Methyl-3-oxetanemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. Page loading... [guidechem.com]

3. XiXisys | GHS 11 (Rev.11) SDS Word % CAS: 3143-02-0 Name: 3-Methyl-3-
oxetanemethanol [xixisys.com]

4. chemimpex.com [chemimpex.com]

5. 3-Methyl-3-oxetanemethanol 98 3143-02-0 [sigmaaldrich.com]

To cite this document: BenchChem. [Proper Disposal of 3-Methyl-3-oxetanemethanol: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b150462#3-methyl-3-oxetanemethanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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